Cas no 58952-14-0 (3,4-dimethoxybenzene-1-carbothioamide)

3,4-dimethoxybenzene-1-carbothioamide structure
58952-14-0 structure
Product Name:3,4-dimethoxybenzene-1-carbothioamide
CAS No:58952-14-0
MF:C9H11NO2S
MW:197.2541410923
MDL:MFCD04973329
CID:376360
PubChem ID:2758490
Update Time:2025-04-19

3,4-dimethoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,3,4-dimethoxy-
    • 3,4-dimethoxybenzenecarbothioamide
    • 3,4-Dimethoxythiobenzamide
    • 3,4-DIMETHOXY-THIOBENZAMIDE
    • 3,4-dimethoxybenzothioamide
    • 3,4-Dimethoxy-thiobenzoesaeure-amid
    • 3,4-dimethoxy-thiobenzoic acid amide
    • 3.4-Dimethoxy-thiobenzamid
    • thioveratramide
    • 3,4-dimethoxybenzene-1-carbothioamide
    • AKOS000203489
    • 58952-14-0
    • thioveratrimidic acid
    • SCHEMBL5039284
    • MFCD04973329
    • DTXSID50374349
    • KAOGWKRVOAXQDX-UHFFFAOYSA-N
    • FT-0640568
    • EN300-10195
    • A832086
    • Z56998594
    • AS-44310
    • A10502
    • DB-021930
    • SY131509
    • MDL: MFCD04973329
    • Inchi: 1S/C9H11NO2S/c1-11-7-4-3-6(9(10)13)5-8(7)12-2/h3-5H,1-2H3,(H2,10,13)
    • InChI Key: KAOGWKRVOAXQDX-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC(=C(C=1)OC)OC)N

Computed Properties

  • Exact Mass: 197.05100
  • Monoisotopic Mass: 197.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76.6A^2

Experimental Properties

  • Density: 1.202
  • Melting Point: 181-182 ºC
  • Boiling Point: 321 ºC
  • Flash Point: 148 ºC
  • Refractive Index: 1.595
  • PSA: 76.57000
  • LogP: 2.03830
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-dimethoxybenzene-1-carbothioamide Security Information

3,4-dimethoxybenzene-1-carbothioamide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-dimethoxybenzene-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
021337-1g
3,4-Dimethoxythiobenzamide
58952-14-0 98%
1g
£20.00 2022-03-01
Fluorochem
021337-5g
3,4-Dimethoxythiobenzamide
58952-14-0 98%
5g
£69.00 2022-03-01
Fluorochem
021337-100g
3,4-Dimethoxythiobenzamide
58952-14-0 98%
100g
£1121.00 2022-03-01
abcr
AB154002-2 g
3,4-Dimethoxythiobenzamide; 98%
58952-14-0
2 g
€103.10 2023-07-20
abcr
AB154002-5 g
3,4-Dimethoxythiobenzamide; 98%
58952-14-0
5 g
€154.00 2023-07-20
abcr
AB154002-10 g
3,4-Dimethoxythiobenzamide; 98%
58952-14-0
10 g
€221.00 2023-07-20
Enamine
EN300-10195-0.05g
3,4-dimethoxybenzene-1-carbothioamide
58952-14-0 95.0%
0.05g
$19.0 2025-03-21
Enamine
EN300-10195-0.1g
3,4-dimethoxybenzene-1-carbothioamide
58952-14-0 95.0%
0.1g
$19.0 2025-03-21
Enamine
EN300-10195-0.25g
3,4-dimethoxybenzene-1-carbothioamide
58952-14-0 95.0%
0.25g
$19.0 2025-03-21
Enamine
EN300-10195-0.5g
3,4-dimethoxybenzene-1-carbothioamide
58952-14-0 95.0%
0.5g
$20.0 2025-03-21
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk